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Compound of Interest

Compound Name: Nanangenine B

Cat. No.: B2499757 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of Nanangenine B, a drimane sesquiterpenoid isolated from the novel

Australian fungus, Aspergillus nanangensis. This document is intended for researchers,

scientists, and professionals in the field of drug development who are interested in the

therapeutic potential of this natural product.

Physicochemical Properties
Nanangenine B is a drimane sesquiterpenoid lactone characterized by a C6 acyl chain. Its

structure has been elucidated through detailed spectroscopic analysis and confirmed by single-

crystal X-ray diffraction.

Table 1: Physical and Chemical Properties of Nanangenine B
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Property Value Source

Molecular Formula C₂₁H₃₂O₆ [1]

Molecular Weight 380.5 g/mol [1]

Appearance White powder [2]

UV λmax (MeCN)
200 nm (log ε 4.08), 208 nm

(log ε 3.76)
[2]

HRMS-ESI (+, m/z)

[M+Na]⁺ calculated for

C₂₁H₃₂NaO₆⁺: 403.2091;

found: 403.2096

[2]

Melting Point Not reported

Solubility Not reported

Biological Activity
Nanangenine B has demonstrated notable cytotoxic and antibacterial activities. Further

research is warranted to explore its full therapeutic potential and mechanism of action.

Table 2: Biological Activity of Nanangenine B

Activity
Cell Line /
Organism

IC₅₀ Source

Cytotoxicity
NS-1 mouse myeloma

cells
38 µg/mL [1]

Antibacterial Activity Bacillus subtilis 62 µg/mL [1]

Experimental Protocols
Isolation of Nanangenine B from Aspergillus
nanangensis
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The following protocol is based on the methodology described for the isolation of

nanangenines.

3.1.1. Fungal Cultivation

Aspergillus nanangensis is cultured on solid rice medium.

The fungus is grown for a specified period under controlled temperature and humidity to

allow for the production of secondary metabolites.

3.1.2. Extraction of Metabolites

The solid rice culture is exhaustively extracted with an organic solvent such as ethyl acetate.

The solvent is evaporated under reduced pressure to yield a crude extract.

3.1.3. Fractionation and Purification

The crude extract is subjected to fractionation using reversed-phase preparative High-

Performance Liquid Chromatography (HPLC).

A gradient elution system with solvents such as acetonitrile and water is employed to

separate the components of the crude extract.

Fractions are collected and analyzed, typically by thin-layer chromatography (TLC) or

analytical HPLC.

Fractions containing Nanangenine B are pooled and further purified by repeated HPLC until

a pure compound is obtained.

3.1.4. Structure Elucidation

The structure of the purified Nanangenine B is confirmed using various spectroscopic

techniques, including High-Resolution Electrospray Ionization Mass Spectrometry (HRMS-

ESI) and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HMBC, HSQC).

The absolute configuration is determined by single-crystal X-ray diffraction analysis.
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Visualizations
Proposed Biosynthetic Pathway of Nanangenines
The following diagram illustrates a plausible biosynthetic pathway for the nanangenine family of

compounds, highlighting the key enzymatic steps.
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Caption: Proposed biosynthetic pathway of Nanangenine B.

Hypothetical Signaling Pathway for Cytotoxicity
Based on the known mechanisms of related drimane sesquiterpenoids, the following diagram

proposes a potential signaling pathway for the cytotoxic effects of Nanangenine B in cancer

cells, particularly those of B-cell lineage like myeloma.
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Caption: Hypothetical cytotoxic signaling pathway of Nanangenine B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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